2-((6-fluoro-2-phenylquinolin-4-yl)oxy)-N-(4-fluorophenyl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(6-fluoro-2-phenylquinolin-4-yl)oxyacetamide
• InChI: InChI=1S/C23H16F2N2O2/c24-16-6-9-18(10-7-16)26-23(28)14-29-22-13-21(15-4-2-1-3-5-15)27-20-11-8-17(25)12-19(20)22/h1-13H,14H2,(H,26,28)
• InChI Key: KAUQSDBKJWQEOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)F)C(=C2)OCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C23H16F2N2O2
• Molecular Weight: 390.4 g/mol

Description

2-((6-fluoro-2-phenylquinolin-4-yl)oxy)-N-(4-fluorophenyl)acetamide is a chemical compound that belongs to the class of quinoline derivatives. This compound has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Structural Aspects and Properties

One study focuses on the structural aspects and properties of salt and inclusion compounds of amide-containing isoquinoline derivatives. These compounds exhibit interesting behaviors in response to different acids, forming gels or crystalline solids. Their host–guest complexes show enhanced fluorescence emissions, suggesting potential applications in sensing or imaging technologies (Karmakar et al., 2007).

Antimicrobial and Hemolytic Activities

Another research avenue explores the synthesis and biological evaluation of oxadiazole compounds, demonstrating antimicrobial and hemolytic activities. Such studies suggest that compounds with a similar backbone might be developed into antibacterial or antifungal agents, with specific attention to their cytotoxicity levels (Gul et al., 2017).

Analgesic and Anti-inflammatory Activities

The development of quinazolinyl acetamides for their analgesic and anti-inflammatory activities presents another potential application. Research in this area indicates that certain derivatives can offer significant therapeutic benefits, potentially leading to the development of new pain relief medications (Alagarsamy et al., 2015).

Imaging and Diagnostic Applications

The evaluation of PET ligands for imaging translocator protein in the brain highlights the use of specific acetamide derivatives in diagnostic imaging. Such compounds could help visualize changes in TSPO expression, relevant for studying inflammation or injury in the brain (Yui et al., 2010).

Antitumor Agents

Research into the design, synthesis, and evaluation of 2-phenylquinolin-4-one derivatives as potent antitumor agents reveals the potential of similar compounds in cancer therapy. These studies demonstrate significant inhibitory activity against various tumor cell lines, highlighting a path for the development of novel cancer treatments (Chou et al., 2010).